Cas no 106808-68-8 (Benzenemethanamine,4-(dimethylamino)-N-(4-methylphenyl)-3-nitro-)

• Product Name: Benzenemethanamine,4-(dimethylamino)-N-(4-methylphenyl)-3-nitro-
• CAS No: 106808-68-8
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 212305
• PubChem ID: 3065107
• Update Time: 2025-04-19

Benzenemethanamine,4-(dimethylamino)-N-(4-methylphenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(dimethylamino)-N-(4-methylphenyl)-3-nitro-
• N,N-dimethyl-4-[(4-methylanilino)methyl]-2-nitroaniline
• DTXSID80147785
• AKOS025123370
• N,N-DIMETHYL-4-{[(4-METHYLPHENYL)AMINO]METHYL}-2-NITROANILINE
• 106808-68-8
• Benzenemethanamine, 4-(dimethylamino)-N-(4-methylphenyl)-3-nitro-
• N-(4-Methylphenyl)-3-nitro-4-N,N-dimethylaminobenzylamine
• 4-(Dimethylamino)-N-(4-methylphenyl)-3-nitrobenzenemethanamine

• Inchi： 1S/C16H19N3O2/c1-12-4-7-14(8-5-12)17-11-13-6-9-15(18(2)3)16(10-13)19(20)21/h4-10,17H,11H2,1-3H3
• InChI Key： KIYHARSOCMZTIJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N(C)C)CNC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 285.14787
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 58.41